Cas no 898421-78-8 (3-(4-fluorobenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide)

• Product Name: 3-(4-fluorobenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide
• CAS No: 898421-78-8
• MF: C₂₁H₁₆FN₃O₃S₂
• MW: 441.498445510864
• CID: 5482927
• Update Time: 2025-05-24

3-(4-fluorobenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-[[(4-fluorophenyl)sulfonyl]amino]-N-(2-methyl-5-benzothiazolyl)-
• 3-(4-fluorobenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide

• Inchi： 1S/C21H16FN3O3S2/c1-13-23-19-12-16(7-10-20(19)29-13)24-21(26)14-3-2-4-17(11-14)25-30(27,28)18-8-5-15(22)6-9-18/h2-12,25H,1H3,(H,24,26)
• InChI Key： YPXDAXBVTRDFIQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2SC(C)=NC2=C1)(=O)C1=CC=CC(NS(C2=CC=C(F)C=C2)(=O)=O)=C1

Additional information on 3-(4-fluorobenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide

Research Brief on 3-(4-fluorobenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide (CAS: 898421-78-8)

3-(4-fluorobenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide (CAS: 898421-78-8) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzothiazole and fluorobenzenesulfonamide moieties, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related disorders. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

The synthesis and initial characterization of 3-(4-fluorobenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide were first reported in a series of patents and peer-reviewed publications. The compound was designed to target specific protein-protein interactions (PPIs) involved in signal transduction pathways, such as those mediated by kinases and transcription factors. Its structural features, including the 4-fluorobenzenesulfonamide group, are believed to enhance binding affinity and selectivity towards target proteins, while the benzothiazole moiety contributes to its metabolic stability and bioavailability.

Recent in vitro studies have demonstrated that 3-(4-fluorobenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide exhibits potent inhibitory activity against several cancer-associated kinases, including but not limited to EGFR, VEGFR, and PDGFR. These findings suggest its potential as a multi-kinase inhibitor, which could be leveraged for the treatment of various malignancies. Additionally, the compound has shown anti-inflammatory properties in cellular models, possibly through the modulation of NF-κB and MAPK signaling pathways.

In vivo studies using rodent models have further validated the therapeutic potential of this compound. For instance, in a xenograft model of non-small cell lung cancer (NSCLC), administration of 3-(4-fluorobenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide resulted in significant tumor growth inhibition without observable toxicity at therapeutic doses. Pharmacokinetic analyses revealed favorable absorption and distribution profiles, with a half-life conducive to once-daily dosing regimens.

Despite these promising results, challenges remain in the development of 3-(4-fluorobenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide as a clinical candidate. Issues such as off-target effects, potential drug-drug interactions, and the need for optimized formulation strategies are currently under investigation. Ongoing research aims to address these challenges through structural modifications and advanced delivery systems.

In conclusion, 3-(4-fluorobenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide represents a compelling example of rational drug design in the chemical biology space. Its dual activity as a kinase inhibitor and anti-inflammatory agent positions it as a versatile candidate for further development. Future studies will likely focus on translational research to bridge the gap between preclinical findings and clinical applications, potentially paving the way for new therapeutic options in oncology and beyond.